N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(methylthio)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methylsulfanyl-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H15F2N3OS2/c1-28-16-7-4-5-13(9-16)20(27)26(12-15-6-2-3-8-24-15)21-25-19-17(23)10-14(22)11-18(19)29-21/h2-11H,12H2,1H3
• InChI Key: LRPOJABTYKKDBL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C21H15F2N3OS2
• Molecular Weight: 427.5 g/mol
• CAS No.: 886944-17-8

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(methylthio)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C21H15F2N3OS2 and its molecular weight is 427.49. The purity is usually 95%.
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Scientific Research Applications

Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) Inhibition

Substituted benzamides, including those with a thiazole moiety, have been identified as potent and selective inhibitors of VEGFR-2 kinase activity. These compounds have shown robust in vivo efficacy in human lung and colon carcinoma xenograft models, suggesting potential therapeutic applications in cancer treatment (Borzilleri et al., 2006).

Removal of Heavy Metals from Industrial Wastes

Novel magnetic nanoadsorbents modified with thiazole derivatives have been successfully used for the removal of Zn2+ and Cd2+ ions from industrial wastes. This application demonstrates the potential of thiazole-containing compounds in environmental remediation efforts (Zargoosh et al., 2015).

Positron Emission Tomography (PET) Imaging Agents

Derivatives of difluorobenzamides have been synthesized for potential use as PET imaging agents, targeting specific mutations in cancers. This suggests that related compounds could be developed as diagnostic tools for imaging B-Raf(V600E) mutations in various cancers (Wang et al., 2013).

Mycobacterium tuberculosis GyrB Inhibitors

Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB ATPase. This highlights the potential of thiazole-containing compounds in developing new antituberculosis agents (Jeankumar et al., 2013).

Fluorescence and Biological Activities

N-substituted 2-pyridylbenzothiazole derivatives have been synthesized and shown to exhibit remarkable fluorescence properties and antimicrobial activities. This suggests applications in both material science for fluorescence-based devices and in pharmaceuticals for the development of new antimicrobial agents (Azzam et al., 2020).